Cas no 880767-18-0 (3-bromo-1-(1-ethoxyethyl)-1H-pyrazole)

• Product Name: 3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
• CAS No: 880767-18-0
• MF: C₇H₁₁BrN₂O
• MW: 219.079040765762
• CID: 3231666
• PubChem ID: 86231033
• Update Time: 2025-04-21

3-bromo-1-(1-ethoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 3-BROMO-1-(1-ETHOXYETHYL)-
• 3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
• 3-bromo-1-(1-ethoxyethyl)pyrazole
• MFCD25976501
• 3-Bromo-1-(1-ethoxyethyl)-pyrazole
• 880767-18-0

• Inchi： 1S/C7H11BrN2O/c1-3-11-6(2)10-5-4-7(8)9-10/h4-6H,3H2,1-2H3
• InChI Key： OHHZDAOBJWTSPX-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C(C)OCC)N=1

Computed Properties

• Exact Mass: 218.00548Da
• Monoisotopic Mass: 218.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.1Ų